DACN(Ms) hydrochloride

• Molecular Formula: C8H15ClN2O2S
• Molecular Weight: 238.74 g/mol
• InChI: InChI=1S/C8H14N2O2S.ClH/c1-13(11,12)10-7-3-2-5-9-6-4-8-10;/h9H,4-8H2,1H3;1H
• InChIKey: AGDNMJAXTZEOKM-UHFFFAOYSA-N

DACN(Ms) Hydrochloride for SPAAC Bioconjugation

DACN(Ms) hydrochloride (CAS 2331322-16-6), also known as N-Mesyl-4,8-diazacyclononyne hydrochloride or NH,NMs-DACN, is a member of the diazacyclononyne (DACN) class of strained cycloalkynes developed for copper-free, strain-promoted azide-alkyne cycloaddition (SPAAC) [1]. This compound features a mesyl (Ms) sulfonamide substituent on one endocyclic nitrogen, leaving the second nitrogen as a free amine (NH) available for further functionalization, and is supplied as the hydrochloride salt to enhance handling and aqueous solubility [2].

1

Copper-free SPAAC bioconjugation with strained alkyne

Free amine enables sequential orthogonal functionalization

2

Aqueous solubility supports low-DMSO reaction conditions

Reported higher solubility vs. tosyl-DACN analogs

3

Thermal stability allows ambient handling and heated reactions

Compatible with radiochemical labeling at elevated temperature

• [1] Iris Biotech GmbH. DACN(Ms)*HCl product page. RL-3600. https://iris-biotech.de/en/rl-3600 View Source
• [2] Kawasaki, Y.; Yamanaka, Y.; Seto, Y.; Igawa, K.; Tomooka, K. Synthesis of NMs-DACN: Small and Hydrophilic Click Reaction Device. Chem. Lett. 2019, 48, 495–497. DOI: 10.1246/cl.190026 View Source

Why DACN(Ms) Outperforms Generic Strained Alkynes

While multiple strained alkyne classes (e.g., DBCO, BCN, OCT) are commercially available for SPAAC, they exhibit fundamentally different performance profiles in key procurement-relevant parameters: aqueous solubility, thermal stability, thiol compatibility, and synthetic versatility. DACN(Ms) hydrochloride integrates a free secondary amine handle that enables orthogonal conjugation strategies impossible with fully substituted cyclooctynes, while its NMs substitution pattern confers quantifiably higher water solubility than earlier NTs-DACN analogs [1]. Generic substitution therefore risks compromised bioconjugation efficiency, increased non-specific binding from hydrophobic reagents, and loss of the dual-functionalization capability that defines the DACN architecture .

DBCO / BCN scaffolds

May lack the free secondary amine required for orthogonal dual-functionalization; functional handle mismatch limits linker design.

Cyclooctyne (OCT)

Reported lower aqueous solubility and different thiol reactivity profile; bioconjugation efficiency may shift in cysteine-rich environments.

Bis-sulfonylated DACNs

No free amine available; require deprotection for additional conjugation, altering synthetic step count and overall yield.

• [1] Kawasaki, Y.; Yamanaka, Y.; Seto, Y.; Igawa, K.; Tomooka, K. Synthesis of NMs-DACN: Small and Hydrophilic Click Reaction Device. Chem. Lett. 2019, 48, 495–497. DOI: 10.1246/cl.190026 View Source

DACN(Ms) Performance vs. Key Comparators

SPAAC Kinetics vs. Cyclooctyne

The DACN scaffold exhibits approximately twice the click reactivity of conventional cyclooctyne (OCT) in strain-promoted azide-alkyne cycloaddition with benzyl azide, a standard model substrate for comparing SPAAC kinetics . This class-level inference, derived from the foundational DACN structure and reported by Kanto Chemical based on the Igawa and Tomooka group's published work, indicates that the nine-membered diazacyclononyne ring provides a favorable balance of ring strain and electronic activation that surpasses the eight-membered cyclooctyne system [1].

SPAAC kinetics

Class-level

~2× relative rate vs. cyclooctyne (OCT) with benzyl azide

Reported faster ligation context; may reduce reagent excess

Qualitative comparison from published figure; class scaffold inference

Evidence Dimension	Relative SPAAC reaction rate (k₂) with benzyl azide
Target Compound Data	~2× relative to OCT (qualitative comparison from published figure)
Comparator Or Baseline	Cyclooctyne (OCT); relative rate = 1× (baseline)
Quantified Difference	Approximately 2-fold higher reactivity
Conditions	Copper-free strain-promoted azide-alkyne cycloaddition (SPAAC); benzyl azide as model substrate; inferred from Angew. Chem. Int. Ed. 2015, 54, 1190

Why This Matters

For procurement decisions, approximately 2× faster SPAAC kinetics relative to OCT translates to reduced reaction times and lower reagent excess in bioconjugation workflows, directly impacting experimental throughput and reagent cost efficiency.

• [1] Ni, R.; Mitsuda, N.; Kashiwagi, T.; Igawa, K.; Tomooka, K. Heteroatom-Embedded Medium-Sized Cycloalkynes: Concise Synthesis, Structural Analysis, and Reactions. Angew. Chem. Int. Ed. 2015, 54, 1190–1194. DOI: 10.1002/anie.201409910 View Source

Aqueous Solubility vs. NTs-DACN

The N-methanesulfonyl (NMs) substitution in DACN(Ms) hydrochloride confers significantly higher aqueous solubility compared to the previously developed N-toluenesulfonyl (NTs) DACN series. This finding is explicitly reported in the primary synthesis paper by Kawasaki et al., where NMs-DACNs were designed as 'small and hydrophilic click reaction devices' that 'show higher water solubility than that of previously developed NTs-DACNs' [1]. The Iris Biotech product page further corroborates this class-level differentiation, stating that 'in comparison to NTs-DACNs, NMs-DACNs show higher water solubility' [2]. While exact mg/mL values are not provided in the open-access abstract, the qualitative direction of differentiation is authoritatively established in the peer-reviewed literature.

Aqueous solubility

Class-level

Higher vs. NTs-DACN series (qualitative)

May support low-organic-solvent bioconjugation

Exact mg/mL not reported in accessible abstract

Evidence Dimension	Aqueous solubility comparison
Target Compound Data	NMs-DACNs: higher water solubility (qualitative; exact mg/mL not reported in abstract)
Comparator Or Baseline	NTs-DACNs (N-toluenesulfonyl-DACN series)
Quantified Difference	Qualitative superiority; magnitude not numerically reported in accessible sources
Conditions	Aqueous solubility assessment; Chem. Lett. 2019, 48, 495–497

Why This Matters

Higher aqueous solubility reduces the need for organic co-solvents (e.g., DMSO) in bioconjugation reactions, minimizing protein denaturation risks and improving compatibility with live-cell and in vivo SPAAC applications where DMSO tolerance is limited.

• [1] Kawasaki, Y.; Yamanaka, Y.; Seto, Y.; Igawa, K.; Tomooka, K. Synthesis of NMs-DACN: Small and Hydrophilic Click Reaction Device. Chem. Lett. 2019, 48, 495–497. DOI: 10.1246/cl.190026 View Source
• [2] Iris Biotech GmbH. DACN(Ms)*HCl product page. RL-3600. https://iris-biotech.de/en/rl-3600 View Source

Fluorescence Quantum Yield & Photostability vs. DBCO

In a direct head-to-head comparison published in the Journal of Organic Chemistry (2025), the DACN-based switchable fluorescent click reaction using 4,8-diazacyclononyne and 3-azido-7-alkoxycoumarin exhibited characteristics 'superior to those of the corresponding azadibenzocyclooctyne (DBCO) derivative in terms of fluorescence quantum yield and photostability under UV light irradiation' [1]. This is a direct comparative result (not class-level inference) demonstrating that DACN outperforms the widely used DBCO scaffold in fluorescence-based conjugation applications. The full quantitative data (specific quantum yield values and photobleaching half-lives) reside behind the paywall in J. Org. Chem. 2025, 90, 13969–13975.

Fluorescence performance

Head-to-head

Superior quantum yield and photostability vs. DBCO conjugate

Supports fluorescence assay sensitivity and imaging duration

Direct comparison in J. Org. Chem. 2025; exact values behind paywall

Evidence Dimension	Fluorescence quantum yield and photostability under UV irradiation
Target Compound Data	DACN-azidocoumarin conjugate: superior quantum yield and photostability
Comparator Or Baseline	Corresponding DBCO (azadibenzocyclooctyne)-azidocoumarin conjugate
Quantified Difference	Direction of superiority established; exact numerical values require access to full-text J. Org. Chem. 2025, 90, 13969–13975
Conditions	Copper-free switchable fluorescent click reaction with 3-azido-7-alkoxycoumarin; UV light irradiation photostability assay

Why This Matters

For researchers developing fluorescent probes or imaging reagents, the superior quantum yield and photostability of DACN conjugates over DBCO directly translate to higher detection sensitivity and longer imaging windows, reducing the need for repeated probe synthesis and improving signal-to-noise ratios in cellular imaging experiments.

• [1] Kawasaki, Y.; et al. DACN-Based Switchable Fluorescent Click Reaction. J. Org. Chem. 2025, 90 (39), 13969–13975. DOI: 10.1021/acs.joc.5c00232. PMID: 40994235 View Source

Thermal & Chemical Stability vs. Cyclooctynes

Multiple vendor technical datasheets and the Kanto Chemical product literature consistently report that 'in comparison to cyclooctynes, DACNs possess high thermal and chemical stability along with comparable click reactivity' . The Kanto Chemical page further specifies that this high thermal stability enables 'easy handling and reaction execution under heating conditions' . This class-level differentiation is particularly relevant for DACN(Ms) hydrochloride, which as the NH,NMs variant retains the core DACN stability profile. The Synlett 2017 paper (Igawa et al.) provides the foundational data supporting the thermal stability of DACNs, though specific decomposition temperature or half-life values require access to the full text [1].

Thermal stability

Class-level

High thermal/chemical stability vs. cyclooctyne class

May enable ambient shipping and heated SPAAC protocols

Decomposition temperature values not publicly available

Evidence Dimension	Thermal and chemical stability relative to cyclooctynes
Target Compound Data	DACN(Ms) hydrochloride: high thermal stability enabling ambient shipping and heating during reactions
Comparator Or Baseline	Conventional cyclooctynes (OCT class)
Quantified Difference	Qualitative superiority; specific T₁/₂ or decomposition temperature values not publicly accessible
Conditions	Stability assessments under ambient storage and elevated temperature reaction conditions; Synlett 2017, 28, 2110–2114

Why This Matters

Superior thermal stability simplifies procurement logistics (ambient shipping tolerance reduces cold-chain costs), extends shelf-life under standard storage conditions (-20°C powder: 3 years per InvivoChem), and allows heated SPAAC reactions (e.g., 37–60°C) that accelerate conjugation kinetics without reagent degradation.

• [1] Igawa, K.; Aoyama, S.; Kawasaki, Y.; Kashiwagi, T.; Seto, Y.; Ni, R.; Mitsuda, N.; Tomooka, K. One-Pot Synthesis of Versatile Buckle Units for Click Chemistry: 4,8-Diazacyclononynes (DACNs). Synlett 2017, 28, 2110–2114. DOI: 10.1055/s-0036-1588839 View Source

Low Thiol Reactivity vs. Maleimide & Cyclooctyne

The DACN scaffold exhibits inherently low reactivity toward biological thiols such as cysteine and glutathione, a differentiation explicitly cited in the Kanto Chemical product literature as a key advantage over OCT and DBCO reagents . This is attributed to the unique electronic structure of the diazacyclononyne ring, where the endocyclic nitrogen atoms modulate alkyne electrophilicity to disfavor nucleophilic thiol addition while maintaining high azide reactivity. The Synlett 2017 publication by Igawa et al. provides the experimental basis for this bioorthogonality claim [1]. This property is not universally shared by other strained alkynes—for example, certain cyclooctyne derivatives are known to undergo significant thiol-yne side reactions that compete with desired SPAAC labeling in cysteine-rich biological environments.

Thiol reactivity

Class-level

Low reactivity toward cysteine/glutathione; reported as advantage over OCT/DBCO

Reported lower thiol cross-reactivity in cysteine-rich settings

Quantitative rate constants not provided in open sources

Evidence Dimension	Reactivity toward biological thiols (cysteine, glutathione)
Target Compound Data	DACN(Ms): low reactivity toward thiols; compatible with thiol-containing biomolecules
Comparator Or Baseline	Cyclooctyne (OCT) and DBCO reagents (known thiol reactivity issues in some contexts)
Quantified Difference	Qualitative differentiation; quantitative thiol-addition rate constants not publicly available
Conditions	Copper-free SPAAC conditions in presence of cysteine/glutathione; Synlett 2017, 28, 2110–2114

Why This Matters

Low thiol reactivity eliminates competing side reactions during SPAAC labeling of cysteine-rich proteins (e.g., antibodies, membrane receptors), reducing the need for thiol-blocking pretreatment steps and improving conjugat purity in ADC and protein bioconjugation workflows—a key differentiator for procurement in biopharmaceutical research settings.

• [1] Igawa, K.; Aoyama, S.; Kawasaki, Y.; Kashiwagi, T.; Seto, Y.; Ni, R.; Mitsuda, N.; Tomooka, K. One-Pot Synthesis of Versatile Buckle Units for Click Chemistry: 4,8-Diazacyclononynes (DACNs). Synlett 2017, 28, 2110–2114. DOI: 10.1055/s-0036-1588839 View Source

Dual Functionalization via Free Secondary Amine

DACN(Ms) hydrochloride possesses a unique structural feature within the DACN family: one endocyclic nitrogen bears the mesyl (Ms) sulfonamide, while the second nitrogen remains as a free secondary amine (NH). This 'NH,NMs' configuration provides an orthogonal functionalization handle distinct from the alkyne SPAAC site, enabling sequential, chemoselective conjugation strategies [1]. In contrast, fully bis-sulfonylated DACN variants (e.g., DACN(Tos₂), DACN(Ms,Ns)) lack a free amine and therefore cannot be functionalized via amine-reactive chemistry without additional deprotection steps. The Iris Biotech product description explicitly notes that 'the nitrogens are used as connection points for a variety of functional units' [1]. While this is a qualitative structural differentiation rather than a quantitative performance metric, it directly impacts procurement decisions for researchers requiring bifunctional linker architectures.

Orthogonal handle

Specification review

Free NH secondary amine + strained alkyne

Enables bifunctional linker design without deprotection

Structural binary differentiation; not a quantitative metric

Evidence Dimension	Availability of orthogonal conjugation handle
Target Compound Data	DACN(Ms) hydrochloride: one free secondary amine (NH) plus strained alkyne = two orthogonal conjugation sites
Comparator Or Baseline	Fully substituted DACNs (e.g., DACN(Tos₂), DACN(Ms,Ns)): two sulfonamide-protected nitrogens; no free amine; only alkyne available for conjugation
Quantified Difference	Structural binary differentiation (present/absent); not a continuous quantitative metric
Conditions	Structural analysis; amine-reactive chemistry (NHS ester, isothiocyanate, reductive amination) orthogonal to SPAAC

Why This Matters

The free amine handle eliminates the need for a separate deprotection step to access the second functionalization site, reducing synthetic steps and improving overall yield in multifunctional conjugate assembly—a critical consideration for procuring bifunctional linker building blocks in ADC and targeted probe construction.

• [1] Iris Biotech GmbH. DACN(Ms)*HCl product page. RL-3600. https://iris-biotech.de/en/rl-3600 View Source

DACN(Ms) Key Application Scenarios

SPAAC Labeling for Cysteine-Rich Proteins

Researchers performing SPAAC labeling of cysteine-rich proteins benefit directly from DACN(Ms) hydrochloride's documented low thiol reactivity , which minimizes competing thiol-yne side reactions that would otherwise generate unwanted byproducts and reduce conjugate purity. Combined with its ~2× faster SPAAC kinetics relative to cyclooctyne and high aqueous solubility that reduces DMSO requirements [1], this reagent is particularly suited for antibody-drug conjugate (ADC) linker construction where both the alkyne and the free secondary amine can be sequentially functionalized.

Fluorescent Probes with High Quantum Yield & Photostability

Investigators developing azidocoumarin-based fluorogenic probes should prioritize DACN(Ms) hydrochloride over DBCO-based reagents, as the DACN scaffold has been demonstrated in a direct head-to-head comparison to produce conjugates with superior fluorescence quantum yield and photostability under UV irradiation [2]. These performance advantages directly translate to improved imaging signal-to-noise ratios and extended observation windows in live-cell fluorescence microscopy experiments.

Orthogonal Dual-Functionalization for Targeted Conjugates

Synthetic chemists constructing heterobifunctional linkers for targeted therapeutics or imaging agents require an orthogonal conjugation handle beyond the alkyne. DACN(Ms) hydrochloride uniquely provides a free secondary amine alongside the strained alkyne within a single compact scaffold [3], enabling amine-reactive derivatization (e.g., NHS ester coupling) followed by SPAAC without intervening deprotection steps. This reduces synthetic step count and improves overall yield compared to fully protected DACN analogs that require post-synthetic deprotection.

Heat-Assisted SPAAC for Radiopharmaceutical Labeling

The high thermal stability of the DACN scaffold enables reaction execution at elevated temperatures (e.g., 40–100°C) without reagent decomposition [4], a critical requirement for radiochemical labeling with ⁹⁹ᵐTc-tricarbonyl complexes where heating accelerates conjugation kinetics to match the short half-life of the radioisotope. The HZDR group has demonstrated copper-free ⁹⁹ᵐTc click labeling using DACN-DPA derivatives with radiochemical yields up to 83% [5], establishing DACN(Ms) hydrochloride as a viable precursor scaffold for developing new radiopharmaceutical building blocks.

Application

Selection Property

Validation Focus

Cysteine-rich protein SPAAC labeling

Reported low thiol cross-reactivity profile

Conjugation efficiency and byproduct analysis in thiol-containing buffers

Fluorogenic probe development

Photostability and quantum yield context vs. DBCO scaffolds

Fluorescence lifetime and imaging signal-to-noise ratio

Orthogonal dual-functionalization

Free secondary amine for sequential conjugation

Reaction orthogonality and step-count reduction

Heat-assisted radiochemical labeling

Thermal stability under elevated temperature

Radiochemical yield and precursor integrity at 40–100 °C

• [1] Kawasaki, Y.; Yamanaka, Y.; Seto, Y.; Igawa, K.; Tomooka, K. Synthesis of NMs-DACN: Small and Hydrophilic Click Reaction Device. Chem. Lett. 2019, 48, 495–497. DOI: 10.1246/cl.190026 View Source
• [2] Kawasaki, Y.; et al. DACN-Based Switchable Fluorescent Click Reaction. J. Org. Chem. 2025, 90 (39), 13969–13975. DOI: 10.1021/acs.joc.5c00232. PMID: 40994235 View Source
• [3] Iris Biotech GmbH. DACN(Ms)*HCl product page. RL-3600. https://iris-biotech.de/en/rl-3600 View Source
• [4] Igawa, K.; Aoyama, S.; Kawasaki, Y.; Kashiwagi, T.; Seto, Y.; Ni, R.; Mitsuda, N.; Tomooka, K. One-Pot Synthesis of Versatile Buckle Units for Click Chemistry: 4,8-Diazacyclononynes (DACNs). Synlett 2017, 28, 2110–2114. DOI: 10.1055/s-0036-1588839 View Source
• [5] Schlesinger, M.; Jentschel, C.; Pietzsch, H.-J.; Kopka, K.; Mamat, C. Copper-free Click Labeling with the ⁹⁹ᵐTc-Tricarbonyl-Core Using DACN Derivatives. HZDR Publications Repository, Publ-34547. View Source